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Compound of Interest

Compound Name: D-Glucose-13C-2

Cat. No.: B12419836

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Glucose-2-13C is a stable isotope-labeled form of glucose where the carbon atom at the
second position (C-2) is replaced with the heavy isotope, Carbon-13 (33C). This non-radioactive
tracer is a powerful tool in metabolic research, enabling scientists to track the fate of glucose
carbons through various biochemical pathways. Its use is central to Stable Isotope-Resolved
Metabolomics (SIRM) and 13C-Metabolic Flux Analysis (*3C-MFA), providing quantitative
insights into cellular metabolism in both healthy and diseased states. This guide offers a
comprehensive overview of D-Glucose-2-13C, its applications, and detailed experimental
protocols for its use in research and drug development.

Core Properties of D-Glucose-2-13C

A clear understanding of the physicochemical properties of D-Glucose-2-13C is essential for its
effective use in experimental settings.
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Property Value Reference
CAS Number 105931-74-6 [1]
Molecular Formula 13CCsH1206

Molecular Weight 181.15 g/mol

Isotopic Purity =99 atom % 13C

Chemical Purity >98%

Appearance White powder

15-25°C, away from light and
Storage Temperature _
moisture

Applications in Research and Drug Development

D-Glucose-2-13C is an indispensable tool for elucidating the complexities of central carbon
metabolism. Its applications span basic research to clinical drug development.

e Metabolic Flux Analysis (MFA): As a key tracer in 133C-MFA, it allows for the quantification of
the rates (fluxes) of metabolic pathways such as glycolysis and the tricarboxylic acid (TCA)
cycle.

» Drug Development: It is used to assess the metabolic effects of new drug candidates and
how they might alter glucose metabolism and overall energy homeostasis.

e Biomolecular NMR: Utilized in nuclear magnetic resonance (NMR) studies to probe the
structure and dynamics of biomolecules.

e Cancer Metabolism Research: Helps in understanding the altered glucose metabolism in
cancer cells, a phenomenon known as the Warburg effect.

Metabolic Fate of D-Glucose-2-13C

Upon entering a cell, D-Glucose-2-13C is metabolized alongside its unlabeled counterpart. The
13C label at the C-2 position allows for the tracing of its journey through key metabolic
pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to D-Glucose-2-13C in Metabolic
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419836#cas-number-for-d-glucose-2-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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